3-(2-(Diethylamino)-2-oxoethyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid

• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol
• IUPAC Name: 3-[2-(diethylamino)-2-oxoethyl]-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C14H17N3O4S/c1-4-16(5-2)9(18)6-17-7-15-12-10(13(17)19)8(3)11(22-12)14(20)21/h7H,4-6H2,1-3H3,(H,20,21)
• InChI Key: DNJZAEFWUKFJIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=NC2=C(C1=O)C(=C(S2)C(=O)O)C

Description

3-(2-(Diethylamino)-2-oxoethyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C14H17N3O4S and its molecular weight is 323.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-(2-(diethylamino)-2-oxoethyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate (3.3 g, 10 mmol) in THF (30 mL), MeOH (10 mL), and H2O (10 mL) was added lithium hydroxide monohydrate (1.26 g, 30 mmol). The reaction mixture was then stirred at RT overnight. The reaction mixture was concentrated, diluted with H2O (30 mL) and washed with DCM (2×30 mL). The aqueous layer was acidified (pH˜2) with 1M HCl and the resultant precipitate was filtered and dried to give 1.6 g of 3-(2-(diethylamino)-2-oxoethyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid, (yield: 50%).